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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B124586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Indole-3-amidoxime, a heterocyclic

compound of interest in pharmaceutical and chemical research. This document collates

available data on its chemical properties, synthesis, and potential biological activities,

presented in a format tailored for scientific and research applications.

Core Compound Data
Indole-3-amidoxime is a derivative of indole, a ubiquitous bicyclic aromatic heterocycle found

in numerous biologically active compounds. The presence of the amidoxime functional group

makes it a versatile synthetic intermediate.[1]
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Property Value Reference

CAS Number 95649-37-9 [2]

Molecular Formula C₉H₉N₃O [2]

Molecular Weight 175.19 g/mol [2]

Appearance Crystalline solid [1]

Purity ≥97% [3]

Storage Conditions
-20°C for long-term storage

(≥2 years)
[1]

UV/Vis (λmax) 216, 280 nm [3]

Solubility Profile
Solvent Solubility Reference

DMSO Approx. 14 mg/mL [3]

Dimethylformamide (DMF) Approx. 12.5 mg/mL [3]

DMSO:PBS (pH 7.2) (1:10) Approx. 0.1 mg/mL [3]

Synthesis of Indole-3-amidoxime
The primary route for the synthesis of Indole-3-amidoxime involves the reaction of a nitrile

with hydroxylamine. A general, yet detailed, protocol is outlined below.

Experimental Protocol: Synthesis from 3-Cyanoindole
This protocol describes the formation of Indole-3-amidoxime from 3-Cyanoindole.

Materials:

3-Cyanoindole (1 equiv.)

Hydroxylamine hydrochloride (3 equiv.)
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Triethylamine (TEA) (3 equiv.)

Ethanol

Ethyl acetate

Methanol

Silica gel

Celite

Procedure:

To a round-bottom flask containing ethanol, add 3-Cyanoindole (1 equivalent),

hydroxylamine hydrochloride (3 equivalents), and triethylamine (3 equivalents).[2]

Heat the reaction mixture to 80°C.[2]

Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically

complete within 12 hours.[2]

Once the reaction is complete, cool the solution to room temperature.

Remove the solvent under reduced pressure.

Load the resulting solid onto Celite.

Purify the crude product by silica gel column chromatography using a gradient of 0-10%

methanol in ethyl acetate to yield Indole-3-amidoxime.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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